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Compound of Interest

Compound Name:
ethyl 4-cyanotetrahydro-2H-pyran-

4-carboxylate

Cat. No.: B1322293 Get Quote

Technical Guide: Ethyl 4-Cyanotetrahydro-2H-
pyran-4-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ethyl 4-cyanotetrahydro-2H-pyran-4-
carboxylate, a heterocyclic building block with applications in medicinal chemistry and organic

synthesis. This document outlines its key physicochemical properties, and discusses its

synthesis and potential applications.

Core Compound Properties
The fundamental molecular and physical properties of ethyl 4-cyanotetrahydro-2H-pyran-4-
carboxylate are summarized below.
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Property Value

Molecular Formula C₉H₁₃NO₃[1][2][3]

Molecular Weight 183.20 g/mol [1]

Alternate Molecular Weight 183.207 g/mol [2]

CAS Number 30431-99-3[1][2]

Physical Form Light yellow to yellow liquid

Boiling Point 125 °C at 16 Torr

Density 1.1109 g/cm³

Storage Temperature 2-8°C, sealed in a dry environment[4][5]

Synthesis Pathway
A detailed, step-by-step experimental protocol for the synthesis of ethyl 4-cyanotetrahydro-
2H-pyran-4-carboxylate is not extensively detailed in publicly available literature. However, a

common synthetic route involves the reaction of bis(2-chloroethyl) ether with ethyl

cyanoacetate. This process is noted to be a multi-step reaction with a historically low overall

yield. The synthesis generally proceeds by first forming the ethyl 4-cyanotetrahydro-2H-
pyran-4-carboxylate intermediate, which can then be hydrolyzed and subsequently

decarboxylated to yield 4-cyanotetrahydropyran.

Logical Relationship: Chemical Structure
The following diagram illustrates the chemical structure of ethyl 4-cyanotetrahydro-2H-pyran-
4-carboxylate.
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Caption: Chemical structure of ethyl 4-cyanotetrahydro-2H-pyran-4-carboxylate.
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Applications in Drug Development
Ethyl 4-cyanotetrahydro-2H-pyran-4-carboxylate serves as a valuable intermediate in the

synthesis of more complex molecules. Notably, it is utilized in the preparation of Imidazo[1,2-

a]pyridinyl derivatives, which have been investigated as inhibitors of IRAK4 (Interleukin-1

receptor-associated kinase 4), a key target in inflammatory disease research.

Experimental Workflow: A Conceptual Overview
The following diagram outlines a conceptual workflow for the synthesis and purification of a

target compound derived from ethyl 4-cyanotetrahydro-2H-pyran-4-carboxylate, based on

general laboratory practices.
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Caption: Conceptual workflow for synthesis and purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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